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This document provides detailed application notes and experimental protocols for the
expression and purification of recombinant Homer proteins. Homer proteins are critical
scaffolding molecules in the postsynaptic density (PSD) of neurons, playing a key role in
synaptic plasticity and signal transduction.[1][2] Understanding their function and interactions is
crucial for neuroscience research and the development of therapeutics for neurological
disorders.

Introduction to Homer Proteins

The Homer family of proteins (Homerl, Homer2, Homer3) are adaptor proteins predominantly
found at the postsynaptic density of excitatory synapses.[3][4] They are characterized by a
conserved N-terminal Enabled/VASP Homology 1 (EVH1) domain and a C-terminal region that
often contains a coiled-coil domain.[3][5]

e Long Isoforms (e.g., Homerlb/c, Homer2, Homer3): These are constitutively expressed and
feature a C-terminal coiled-coil domain that allows them to form homo- or hetero-multimers
(likely tetramers).[3][4] These multimers act as a scaffold, cross-linking various binding
partners to assemble large signaling complexes.[3][5]

o Short Isoforms (e.g., Homerla): Homerla is an immediate-early gene product, meaning its
expression is rapidly induced by neuronal activity.[3][5] It contains the EVH1 domain but
lacks the C-terminal coiled-coil domain, preventing it from multimerizing.[1][3] Consequently,
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Homerla acts as a natural dominant-negative regulator by competing with long forms for
binding to target proteins, thereby disassembling the Homer-mediated protein clusters.[3][4]

[5]

The EVH1 domain of Homer proteins binds to a specific proline-rich motif (PPxxF) found in a
variety of signaling proteins, including:

Group 1 metabotropic glutamate receptors (mGIuR1/5).[1][5]

Inositol 1,4,5-trisphosphate (IP3) receptors.[1][4]

Shank scaffolding proteins.[1][4]

Ryanodine receptors.[1]

Transient Receptor Potential Canonical (TRPC) channels.[1][5]

Homer Signaling Pathway

Long Homer isoforms are central to organizing signaling complexes at the synapse. By forming
stable tetramers, they physically link mGIluRs on the plasma membrane to IP3 receptors on the
endoplasmic reticulum, facilitating efficient calcium signaling.[3][5] They also connect these
receptors to the broader PSD scaffold via interactions with Shank proteins. The activity-induced
expression of Homerla disrupts these links, leading to a dynamic remodeling of the synapse,
which is a key aspect of synaptic plasticity and homeostatic scaling.[2][4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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